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Introduction

The emergence of multidrug-resistant (MDR) Gram-negative bacteria presents a significant
global health challenge.[1][2] One of the primary mechanisms contributing to this resistance is
the overexpression of efflux pumps, which actively expel antibiotics from the bacterial cell,
reducing their intracellular concentration and efficacy.[2][3] The Resistance-Nodulation-Division
(RND) superfamily of efflux pumps, particularly the AcrAB-TolC system in Escherichia coli and
its orthologs in other Gram-negative pathogens, are major contributors to this phenotype.[1][4]
[5] MBX3135 is a potent, novel pyranopyridine-based efflux pump inhibitor (EPI) designed to
counteract this resistance mechanism.[1][6] By inhibiting the AcrB component of the AcrAB-
TolC pump, MBX3135 restores the susceptibility of MDR bacteria to a range of antibiotics.[1][7]
These application notes provide an overview of MBX3135, its mechanism of action, and
detailed protocols for its use in microbiology research.

Mechanism of Action

MBX3135 functions as a direct inhibitor of AcrB, the inner membrane transporter component of
the tripartite AcrAB-TolC efflux pump.[1][4] This pump is a homotrimer where each AcrB
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protomer cycles through three distinct conformations: loose (L), tight (T), and open (O), which
correspond to substrate binding, translocation, and extrusion, respectively.[1][4] MBX3135
binds to a hydrophobic trap within the periplasmic domain of the AcrB T protomer.[6][8] This
binding is stabilized by a complex network of hydrogen bonds.[1] By occupying this site,
MBX3135 is thought to sterically hinder the binding of antibiotic substrates and/or inhibit the
conformational changes required for the pump's functional rotation, effectively disabling the
efflux mechanism.[1][4] This leads to the accumulation of antibiotics inside the bacterial cell,
allowing them to reach their therapeutic targets.
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Start: Prepare Reagents

SIEpELE SR <_j|lut|ons O.f e Prepare serial dilutions of MBX3135
(e.g., ciprofloxacin)

~,

Dispense antibiotic and MBX3135 dilutions)

into a 96-well microtiter plate

Prepare bacterial inoculum
to 0.5 McFarland standard
(Add inoculum to each WeID

Gncubate at 37°C for 18-24 hours)

:

(Read MICs and calculate FIC index)

End: Determine Synergy
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Start: Prepare Cells

(Grow and wash bacterial cells)

(Resuspend cells in buffer)

Add MBX3135 to experimental wells

:

Add fluorescent dye (e.g., H33342)

:

Incubate at room temperature

:

Measure fluorescence over time

End: Determine Efflux Inhibition
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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